Cas no 1184101-45-8 (2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide)

• Product Name: 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide
• CAS No: 1184101-45-8
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5983380
• PubChem ID: 60783220
• Update Time: 2025-09-28

2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1184101-45-8
• AKOS009998294
• EN300-804524
• 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide

• Inchi： 1S/C9H16N4O/c1-3-7(2)11-9(14)6-13-5-4-8(10)12-13/h4-5,7H,3,6H2,1-2H3,(H2,10,12)(H,11,14)
• InChI Key： CGOXQHVADRJQEC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(N)=N1)NC(C)CC

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide

Comprehensive Overview of 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide (CAS No. 1184101-45-8)

2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide, with the CAS number 1184101-45-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyrazole ring and an acetamide moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for kinase inhibitors, a class of compounds widely investigated for their therapeutic potential in treating various diseases. The compound's amino-pyrazole core is particularly noteworthy, as it mimics structural motifs found in many FDA-approved drugs, enhancing its relevance in modern drug design.

In recent years, the demand for high-purity chemical intermediates like CAS 1184101-45-8 has surged, fueled by advancements in high-throughput screening and combinatorial chemistry. This compound's compatibility with diverse reaction conditions and its stability under various pH ranges make it a versatile candidate for structure-activity relationship (SAR) studies. Its molecular weight and solubility profile further contribute to its utility in both in vitro and in vivo assays.

From an industrial perspective, 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide is synthesized through multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. Manufacturers emphasize process optimization to ensure high yield and minimal impurities, addressing the stringent requirements of pharmaceutical-grade materials. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the compound's purity and structural integrity.

The compound's relevance extends to computational chemistry and molecular modeling, where it serves as a scaffold for virtual screening campaigns. Its 3D conformation and hydrogen-bonding capacity are frequently analyzed using density functional theory (DFT) calculations, providing insights into its interactions with biological targets. This aligns with the current trend of AI-driven drug discovery, where such data-rich compounds accelerate the identification of lead molecules.

Environmental and regulatory considerations for CAS 1184101-45-8 are also critical. The compound's biodegradability and ecotoxicological profile are under evaluation to ensure compliance with green chemistry principles. Researchers are investigating sustainable synthesis routes, including catalytic methods and solvent-free reactions, to minimize waste generation and energy consumption.

In summary, 2-(3-amino-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its CAS number 1184101-45-8 serves as a key identifier for researchers and suppliers navigating the complex landscape of fine chemicals. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.